5-bromo-3-cyclobutyl-1H-indazole

• Molecular Formula: C11H11BrN2
• Molecular Weight: 251.12 g/mol
• IUPAC Name: 5-bromo-3-cyclobutyl-2H-indazole
• InChI: InChI=1S/C11H11BrN2/c12-8-4-5-10-9(6-8)11(14-13-10)7-2-1-3-7/h4-7H,1-3H2,(H,13,14)
• InChI Key: CADMYCUCIJDIHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=C3C=C(C=CC3=NN2)Br

Description

5-Bromo-3-cyclobutyl-1H-indazole is a brominated indazole derivative featuring a cyclobutyl substituent at the 3-position of the indazole core. Indazoles are heterocyclic aromatic compounds with a six-membered benzene ring fused to a five-membered ring containing two adjacent nitrogen atoms. The bromine atom at position 5 enhances electrophilic substitution reactivity, while the cyclobutyl group introduces steric bulk and conformational rigidity. This compound is primarily utilized as a synthetic intermediate in pharmaceutical research, particularly in the development of kinase inhibitors and other bioactive molecules .

Comparison with Similar Compounds

Structural and Molecular Comparison

The following table summarizes key structural and molecular features of 5-bromo-3-cyclobutyl-1H-indazole and its analogs:

Compound Name	Substituent at C3	Molecular Formula	Molecular Weight	Key Physical Properties
5-Bromo-3-chloro-1H-indazole	Chloro	C₇H₄BrClN₂	231.48	Boiling point: 368.5°C (predicted); Density: 1.878 g/cm³
5-Bromo-3-isopropyl-1H-indazole	Isopropyl	C₁₁H₁₃BrN₂	253.14	Purity: 95%; Analyzed via HPLC, NMR, MS
5-Bromo-3-methyl-1H-indazole	Methyl	C₈H₇BrN₂	211.06	CAS: 552331-16-5; Supplier: AOB Chem
5-Bromo-3-butyl-1H-indazole	Butyl	C₁₁H₁₃BrN₂	253.14	GHS hazard classification: No data
5-Bromo-3-pyridin-2-yl-1H-indazole	Pyridin-2-yl	C₁₂H₈BrN₃	274.12	Heteroaromatic substituent; Potential for π-π interactions
5-Bromo-3-cyclobutyl-1H-indazole	Cyclobutyl	C₁₁H₁₁BrN₂	251.12	Predicted higher rigidity due to strained cyclobutyl ring

Physicochemical Properties

• Halogen Effects : The chloro substituent in 5-bromo-3-chloro-1H-indazole is electron-withdrawing, reducing electron density at the indazole core compared to alkyl-substituted analogs. This impacts reactivity in cross-coupling reactions .
• Substituent Size and Solubility : Bulky groups like isopropyl and cyclobutyl decrease aqueous solubility compared to methyl or chloro derivatives. Cyclobutyl’s strained ring may further reduce solubility due to hydrophobic effects .
• Thermal Stability : Predicted boiling points (e.g., 368.5°C for the chloro derivative) suggest halogenated indazoles exhibit higher thermal stability than alkylated variants .

Spectroscopic Characterization

• NMR Trends :
  • Chloro derivative : ¹H-NMR signals at δ 2.35–2.43 (m, CH₂), 3.46 (t, CH₂Cl), and aromatic protons between δ 7.38–7.95 .
  • Isopropyl derivative : Expected septet (~δ 2.7) for the isopropyl methine proton and upfield shifts for methyl groups .
  • Cyclobutyl derivative : Anticipated complex multiplet patterns for cyclobutyl protons due to ring puckering.